Cas no 112018-47-0 (3-[2,2-bis(hydroxymethyl)butoxycarbonyl]undec-4-enoate)

• Product name: 3-[2,2-bis(hydroxymethyl)butoxycarbonyl]undec-4-enoate
• CAS No: 112018-47-0
• MF: C₁₈H₃₁O₆
• MW: 343.435146570206
• CID: 2607859
• PubChem ID: 71335999

3-[2,2-bis(hydroxymethyl)butoxycarbonyl]undec-4-enoate Chemical and Physical Properties

Names and Identifiers

• 3-[2,2-bis(hydroxymethyl)butoxycarbonyl]undec-4-enoate
• 112018-47-0
• 3-{[2,2-Bis(hydroxymethyl)butoxy]carbonyl}undec-4-enoate
• DTXSID90763879

• Inchi： InChI=1S/C18H32O6/c1-3-5-6-7-8-9-10-15(11-16(21)22)17(23)24-14-18(4-2,12-19)13-20/h9-10,15,19-20H,3-8,11-14H2,1-2H3,(H,21,22)/p-1
• InChI Key： KJCQPJCMNJHGJA-UHFFFAOYSA-M

Computed Properties

• Exact Mass: 343.21206370Da
• Monoisotopic Mass: 343.21206370Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 107Ų